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Compound of Interest

Compound Name: Methyl 3-amino-4-methylbenzoate

Cat. No.: B096927 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

Methyl 3-amino-4-methylbenzoate (CAS No. 18595-18-1). The information is compiled from

various safety data sheets and chemical databases to ensure a thorough overview for

professionals in research and drug development.

Chemical and Physical Properties
Methyl 3-amino-4-methylbenzoate is a substituted aniline derivative. It is a white to off-white

crystalline solid.[1] Understanding its physical and chemical properties is fundamental to its

safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C₉H₁₁NO₂ PubChem, ChemicalBook

Molecular Weight 165.19 g/mol PubChem, ChemicalBook

Appearance
White to Gray to Brown

powder to crystal
Tokyo Chemical Industry

Melting Point 113-117 °C ChemicalBook[2][3]

Boiling Point 296.3 ± 20.0 °C (Predicted) ChemicalBook[4]

Density 1.132 ± 0.06 g/cm³ (Predicted) ChemicalBook[4]

Solubility

Moderately soluble in ethanol,

methanol, and dimethyl

sulfoxide. Limited solubility in

water. Chloroform (Slightly),

Methanol (Slightly).

Guidechem[1],

ChemicalBook[4]

pKa 3.31 ± 0.10 (Predicted) ChemicalBook[4]

LogP 1.7 at 22℃ and pH 7 ChemBK[2]

Hazard Identification and GHS Classification
Methyl 3-amino-4-methylbenzoate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

skin, eye, and respiratory irritation.

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[5]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning[6]

Hazard Pictogram:

GHS07: Exclamation Mark

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize the risks associated with

Methyl 3-amino-4-methylbenzoate.

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) approved eye protection.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Handle with gloves that have been inspected prior to use.[8]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8]

3.2. Safe Handling Practices

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[7]

Use only outdoors or in a well-ventilated area.[8]

Wash hands thoroughly after handling.

Keep away from heat and sources of ignition.[7]

3.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-4-methylbenzoate
https://www.benchchem.com/product/b096927?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.fishersci.com/store/msds?partNumber=AC371660050&productDescription=METHYL+3-AMINO-4-METHYLB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371660050&productDescription=METHYL+3-AMINO-4-METHYLB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.fishersci.com/store/msds?partNumber=AC371660050&productDescription=METHYL+3-AMINO-4-METHYLB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.fishersci.com/store/msds?partNumber=AC371660050&productDescription=METHYL+3-AMINO-4-METHYLB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep container tightly closed.[8]

Store locked up.[7]

Store under an inert atmosphere.[8]

Incompatible materials include strong oxidizing agents, acids, and strong bases.[8]

Emergency Procedures and First Aid
In case of exposure or emergency, follow these first aid measures:

Exposure Route First Aid Measures

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Get medical attention if symptoms

occur.[8]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before reuse.[8]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[8]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[8]

Fire-fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).
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[8]

Protective Equipment: Wear self-contained breathing apparatus pressure-demand,

MSHA/NIOSH (approved or equivalent) and full protective gear.[8]

Experimental Protocols
Detailed experimental methodologies for the toxicological data cited in the safety data sheets

are not publicly available in the sourced documents. The hazard classifications are typically

derived from studies conducted according to internationally recognized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD).

For instance, skin and eye irritation potential is generally assessed using methods similar to the

following OECD guidelines:

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves the

application of the test substance to the skin of an animal, followed by observation for signs of

erythema and edema.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes a

procedure where the test substance is applied to the eye of an animal, and the degree of

irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

It is important to note that these are generalized descriptions, and the specific protocols used

for Methyl 3-amino-4-methylbenzoate are not provided in the available safety literature.

Logical Workflow Diagram
The following diagram illustrates a logical workflow for responding to a chemical spill of Methyl
3-amino-4-methylbenzoate in a laboratory setting.
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Workflow for Chemical Spill Response

Initial Actions

Response

Small Spill Large Spill

Cleanup and Disposal

Reporting

Spill Occurs

Alert others in the area

Assess the situation (size, location)

Don appropriate PPE
(gloves, goggles, lab coat)

Small Spill

Evacuate the immediate area

Large Spill

Contain the spill with absorbent material

Collect residue into a sealed container

Decontaminate the spill area

Contact emergency personnel
(e.g., EH&S)

Restrict access to the spill area

Label waste container appropriately

Dispose of waste according to
institutional and local regulations

Report the incident to the supervisor

Complete any required incident reports

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for responding to a chemical spill.
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This guide is intended for informational purposes and should be used in conjunction with your

institution's specific safety protocols and the most current Safety Data Sheet provided by the

supplier. Always prioritize safety and handle all chemicals with the appropriate precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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